(5R,8S)-10-(mesitylsulfonyl)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine

• IUPAC Name: 12-(2,4,6-trimethylphenyl)sulfonyl-4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-triene
• InChI: InChI=1S/C18H21N3O2S/c1-11-6-12(2)18(13(3)7-11)24(22,23)21-14-4-5-17(21)15-9-19-10-20-16(15)8-14/h6-7,9-10,14,17H,4-5,8H2,1-3H3
• InChI Key: OHTMXSLKYISQMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2C3CCC2C4=CN=CN=C4C3)C
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol
• CAS No.: 1904062-80-1

Description

(5R,8S)-10-(mesitylsulfonyl)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.45. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Assemblies

The study of pyrimidine derivatives, such as dihydropyrimidine-2,4-(1H,3H)-dione functionalities, has led to the development of novel crown-containing hydrogen-bonded supramolecular assemblies. These assemblies demonstrate extensive hydrogen-bonding intermolecular interactions, forming 2D and 3D networks that incorporate macrocyclic cations. This research highlights the potential of pyrimidine derivatives in creating complex molecular architectures useful in materials science and nanotechnology (Fonari et al., 2004).

Fused Heterocycles as Inhibitors

Pyrimidine derivatives have also been explored for their potential in medical applications, particularly as inhibitors in drug development. For example, the synthesis of new fused heterocycles, including pyrimidines, has been investigated for their activity as 5α-reductase inhibitors, showcasing the role of pyrimidine derivatives in developing therapies for conditions like benign prostatic hyperplasia (Farghaly et al., 2012).

Novel Synthetic Routes

Research into the synthesis of pyrimidine derivatives provides insights into novel synthetic routes and methodologies in organic chemistry. For instance, the synthesis of amino-triazolopyrimidines as hetaryne precursors highlights the versatility of pyrimidine derivatives in constructing complex heterocyclic structures, which are crucial in the synthesis of pharmaceuticals and agrochemicals (Tielemans et al., 1987).

Antibacterial Agents

Pyrimidine derivatives have been evaluated for their antibacterial properties, contributing to the search for new antibacterial agents. The synthesis and investigation of tetrahydropyrimidine derivatives have shown promising antibacterial activity against a variety of bacterial strains, underlining the potential of pyrimidine derivatives in addressing the challenge of antibiotic resistance (Foroughifar et al., 2017).

Mechanism of Action

Target of Action

The primary target of this compound is dihydroorotate dehydrogenase (DHODH) . DHODH is an enzyme that catalyzes the fourth step in the de novo pyrimidine biosynthesis pathway .

Mode of Action

The compound interacts with DHODH, occupying the membrane-adjacent binding site of the electron acceptor ubiquinone . This interaction disrupts the normal function of DHODH, leading to a disruption in the pyrimidine biosynthesis pathway .

Biochemical Pathways

The compound primarily affects the de novo pyrimidine biosynthesis pathway . By inhibiting DHODH, it disrupts the production of pyrimidines, which are essential components of nucleic acids . This disruption can have downstream effects on DNA replication and RNA transcription, potentially affecting the growth and proliferation of cells .

Result of Action

The inhibition of DHODH and the subsequent disruption of the pyrimidine biosynthesis pathway can lead to a decrease in the availability of pyrimidines for DNA and RNA synthesis . This can potentially lead to a halt in cell growth and proliferation, making this compound of interest in areas such as cancer research .

Safety and Hazards

The safety and hazards associated with a specific pyrimidine derivative would depend on its structure and the context in which it is used. A Safety Data Sheet (SDS) would typically provide this information.

Biochemical Analysis

Biochemical Properties

Pyrimidine derivatives are known to play crucial roles in various biochemical reactions . They interact with a range of enzymes, proteins, and other biomolecules, influencing their function and activity .

Cellular Effects

Pyrimidine analogues have been reported to exhibit anticancer activity, indicating potential effects on cell function, signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Pyrimidine derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .